Cas no 52-79-9 (4,5a-Dihydronorethisterone)

• Product Name: 4,5a-Dihydronorethisterone
• CAS No: 52-79-9
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 1058794
• PubChem ID: 63023
• Update Time: 2025-04-20

4,5a-Dihydronorethisterone Chemical and Physical Properties

Names and Identifiers

• 4,5α-Dihydronorethisterone
• (5S,8R,9R,10S,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-1,2,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-one
• 4,5A-DIHYDRONORETHISTERONE
• 5 alpha-dihydronorethindrone
• 19-Norpregn-20-yn-3-one,17-hydroxy-,(5alpha,17alpha)
• 4,5Alpha-Dihydronorethisterone
• STS 737
• NSC-85401
• UNII-2DD235DD5X
• STS-737
• NSC 85401
• 4,5
• 5-alpha-Dihydronorethisterone
• (5alpha,17alpha)-17-Hydroxy-19-norpregn-20-yn-3-one
• 5alpha-Dihydronorethisterone
• A-Dihydronorethisterone
• 5-alpha-Dihydro-19-norethisterone
• 17-Hydroxy-19-norpregn-20-yn-3-one (5-alpha,17-alpha)-
• 52-79-9
• NSC85401
• 19-Nor-5alpha,17alpha-pregn-20-yn-3-one, 17-hydroxy-
• DTXSID30966327
• CHEMBL3273987
• BRN 3147588
• 5alpha-Dihydronorethindrone
• 19-Norpregn-20-yn-3-one, 17-hydroxy-, (5alpha,17alpha)-
• 5-alpha-Dihydronorethindrone
• 2DD235DD5X
• 4-08-00-01116 (Beilstein Handbook Reference)
• 19-Nor-5-alpha,17-alpha-pregn-20-yn-3-one, 17-hydroxy-
• 19-Norpregn-20-yn-3-one, 17-hydroxy-, (5-alpha,17-alpha)-
• SCHEMBL1899407
• 4,5a-Dihydronorethisterone

• Inchi： 1S/C20H28O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,13,15-18,22H,4-12H2,2H3/t13-,15-,16+,17+,18-,19-,20-/m0/s1
• InChI Key： OMGILQMNIZWNOK-XDQPPUBWSA-N
• SMILES： O[C@@]1(C#C)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@H]3CCC(C[C@@H]3CC[C@@H]21)=O

Computed Properties

• Exact Mass: 300.20900
• Monoisotopic Mass: 300.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.13
• Boiling Point: 427.1°C at 760 mmHg
• Flash Point: 182.2°C
• Refractive Index: 1.559
• PSA: 37.30000
• LogP: 3.57240